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Compound of Interest

Compound Name: 1-Chloro-1-methylcyclopentane

Cat. No.: B8640889

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-1-methylcyclopentane is a cyclic tertiary alkyl halide with the chemical formula
CeH11Cl. It is a colorless to pale yellow liquid at room temperature.[1] This compound serves as
a building block in organic synthesis and is of interest in materials science and pharmaceutical
development.[1] Its physical properties are crucial for its handling, reaction setup, and
purification, as well as for predicting its behavior in various chemical systems. Understanding
these properties is fundamental for researchers working with this compound.

Core Physical Properties

The physical characteristics of 1-Chloro-1-methylcyclopentane are determined by its
molecular structure: a five-membered carbon ring with a chlorine atom and a methyl group
attached to the same carbon. This tertiary chloride structure influences its reactivity and
intermolecular forces, which in turn dictate its bulk properties.

Quantitative Data Summary

A compilation of the key physical properties of 1-Chloro-1-methylcyclopentane is presented
below.
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Physical Property Value Units
Molecular Formula CeH11Cl

Molecular Weight 118.6045 g/mol

CAS Number 6196-85-6

Appearance Colorless to pale yellow liquid

Density 0.98 g/cm3

Boiling Point 132.9 °C (at 760 mmHg)
Melting Point Not Available

Refractive Index 1.452

Vapor Pressure 10.7 mmHg (at 25°C)
Flash Point 20.2 °C

Solubility Soluble in organic solvents

(pentane, chloroform, DCM)

Note: Data sourced from multiple chemical suppliers and databases.[1][2][3]

Logical Relationships of Physical Properties

The physical properties of 1-Chloro-1-methylcyclopentane are interconnected, primarily

influenced by its molecular weight and the polarity of the carbon-chlorine bond. The following

diagram illustrates these relationships.
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Caption: Intermolecular forces and their effect on physical properties.

Experimental Protocols

Detailed methodologies for the synthesis of 1-Chloro-1-methylcyclopentane and the
measurement of its key physical properties are outlined below.

Synthesis of 1-Chloro-1-methylcyclopentane from 1-
Methylcyclopentanol

This procedure is based on the nucleophilic substitution reaction of a tertiary alcohol with
concentrated hydrochloric acid, a common method for preparing tertiary alkyl halides.[4][5][6]

Materials:

1-Methylcyclopentanol

Concentrated Hydrochloric Acid (HCI)

Saturated Sodium Bicarbonate (NaHCOs3) solution

Anhydrous Magnesium Sulfate (MgSQa4)
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e Separatory funnel

e Round-bottom flask

« Distillation apparatus

Procedure:

 In a separatory funnel, place 1-methylcyclopentanol.

o Cool the separatory funnel in an ice bath and slowly add an excess of cold, concentrated
hydrochloric acid.

» Stopper the funnel and shake vigorously for 10-15 minutes, periodically venting to release
pressure.

o Allow the layers to separate. The upper layer is the organic product.
e Drain the lower aqueous layer.

o Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any
remaining acid.

e Wash the organic layer with water.
» Dry the organic layer over anhydrous magnesium sulfate.
o Decant the dried liquid into a round-bottom flask.

o Purify the 1-Chloro-1-methylcyclopentane by distillation, collecting the fraction that boils
around 133°C.

Measurement of Physical Properties

1. Boiling Point Determination (Micro Method): This method is suitable for small quantities of
liquid.[1][7][8]

Apparatus:
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Thiele tube or beaker with heating oil

Thermometer

Small test tube (e.g., 6 x 50 mm)

Capillary tube (sealed at one end)

Procedure:

Attach the small test tube to the thermometer with a rubber band, ensuring the bottom of the
test tube is level with the thermometer bulb.

e Add a few drops of 1-Chloro-1-methylcyclopentane to the test tube.
e Place a capillary tube, open end down, into the test tube.
e Place the assembly in a Thiele tube or an oil bath.

o Heat the apparatus gently. As the liquid heats, a stream of bubbles will emerge from the
capillary tube.

e When a continuous stream of bubbles is observed, stop heating.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube as it cools.

2. Density Measurement (Pycnometer Method): A pycnometer is used for precise density
measurements of liquids.[2][3][9][10]

Apparatus:

o Pycnometer (a small glass flask with a fitted stopper containing a capillary)
e Analytical balance

Procedure:

e Weigh the clean, dry pycnometer (ma).
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3.

Fill the pycnometer with distilled water of a known temperature and density (p_water). Insert
the stopper, allowing excess water to exit through the capillary. Dry the outside and weigh
(m2).

Empty and dry the pycnometer.

Fill the pycnometer with 1-Chloro-1-methylcyclopentane, stopper it, dry the exterior, and
weigh (ms).

The volume of the pycnometer is calculated as V = (mz - m1) / p_water.
The density of the sample is then calculated as p_sample = (ms - m1) / V.

Refractive Index Measurement (Abbe Refractometer): The refractive index is a measure of

how light bends as it passes through the liquid and is a characteristic property.[11][12][13]

Apparatus:

Abbe Refractometer

Dropper

Ethanol and lens paper for cleaning

Procedure:

Ensure the prism of the refractometer is clean and dry.

Using a dropper, place a few drops of 1-Chloro-1-methylcyclopentane onto the prism.
Close the prism and ensure the liquid spreads evenly.

Look through the eyepiece and adjust the light source and mirror for optimal illumination.

Turn the coarse and fine adjustment knobs until the boundary between the light and dark
fields is sharp and centered on the crosshairs.

Read the refractive index from the scale.
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Synthesis and Purification Workflow

The following diagram outlines the general workflow for the synthesis and subsequent
purification of 1-Chloro-1-methylcyclopentane.
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Caption: Synthesis and purification workflow for 1-Chloro-1-methylcyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chymist.com [chymist.com]

. fpharm.uniba.sk [fpharm.uniba.sk]

. scribd.com [scribd.com]

. chem.libretexts.org [chem.libretexts.org]

. adichemistry.com [adichemistry.com]

. 10.5 Preparing Alkyl Halides from Alcohols - Organic Chemistry | OpenStax [openstax.org]
. chem.ucalgary.ca [chem.ucalgary.ca]

. scribd.com [scribd.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. scientificlabs.co.uk [scientificlabs.co.uk]
¢ 10. che.utah.edu [che.utah.edu]

e 11. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences :
Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

e 12. scribd.com [scribd.com]
e 13. wp.optics.arizona.edu [wp.optics.arizona.edu]

» To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 1-
Chloro-1-methylcyclopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8640889#physical-properties-of-1-chloro-1-
methylcyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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